
Acid Brown 5 chemical structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Brown 5

Cat. No.: B12383783 Get Quote

An In-Depth Technical Guide to Acid Brown 5
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Brown 5, also identified by its Colour Index name C.I. 20095, is a synthetic dye belonging

to the double azo class of compounds. Azo dyes are characterized by the presence of one or

more azo groups (–N=N–) which are responsible for their color. Acid dyes are typically water-

soluble anionic dyes that are applied to fibers such as silk, wool, nylon, and modified acrylics

from an acidic dyebath. This guide provides a comprehensive overview of the chemical

structure, properties, synthesis, and analysis of Acid Brown 5, tailored for a technical

audience.

Chemical Structure and Identification
Acid Brown 5 is synthesized from the diazotization of two equivalents of 4-aminonaphthalene-

1-sulfonic acid and subsequent coupling with one equivalent of benzene-1,3-diamine. This

reaction forms a symmetric diazo compound.
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Caption: Synthesis of Acid Brown 5 from its precursors.

Physicochemical and General Properties
A summary of the known physicochemical and general properties of Acid Brown 5 is

presented in the table below. It is important to note that detailed experimental data for some

properties, such as melting and boiling points, are not readily available in the literature.
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Property Value Reference

IUPAC Name

disodium;4-amino-3-[[4-[[4-

sulfonatonaphthalen-1-

yl]diazenyl]phenyl]diazenyl]nap

hthalene-1-sulfonate

Synonyms

C.I. Acid Brown 5, C.I. 20095,

Acid Brown L, Brown 2R,

Brown 7R, Brown BN

CAS Number 5850-05-5

Molecular Formula C₂₆H₁₈N₆Na₂O₆S₂

Molecular Weight 620.57 g/mol

Appearance Brown powder

Hue Reddish-brown

Solubility
Soluble in water, slightly

soluble in ethanol

Chemical Class Double Azo Dye

Light Fastness 2 (Poor)

Washing Fastness 2-3 (Poor to Moderate)

Experimental Protocols
Due to the limited availability of detailed experimental protocols specifically for Acid Brown 5 in

peer-reviewed literature, a general procedure for the synthesis and purification of a similar

diazo dye is provided below. This protocol can be adapted by researchers for the synthesis of

Acid Brown 5.

Synthesis of Acid Brown 5
The synthesis of Acid Brown 5 involves a two-step diazotization-coupling reaction.
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Step 1: Diazotization of 4-Aminonaphthalene-1-sulfonic acid

Step 2: Azo Coupling

Step 3: Isolation and Purification

Dissolve 4-Aminonaphthalene-
1-sulfonic acid in dilute HCl

Cool to 0-5 °C
in an ice bath

Slowly add aqueous
Sodium Nitrite solution

Formation of Diazonium Salt Solution
(keep cold)

Slowly add Diazonium Salt Solution
to the Benzene-1,3-diamine solution

(maintain pH and temperature)

2 equivalents

Dissolve Benzene-1,3-diamine
in aqueous solution

Cool to 0-5 °C

Azo coupling reaction occurs

Precipitate the dye by
adding NaCl (salting out)

Filter the crude Acid Brown 5

Wash with brine solution

Dry the purified product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Acid Brown 5.
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Detailed Methodology:

Diazotization of 4-Aminonaphthalene-1-sulfonic acid:

Suspend two molar equivalents of 4-aminonaphthalene-1-sulfonic acid in dilute

hydrochloric acid.

Cool the suspension to 0-5 °C in an ice-salt bath with constant stirring.

Slowly add a solution of sodium nitrite (two molar equivalents) in water, keeping the

temperature below 5 °C.

Stir the mixture for 30-60 minutes at this temperature to ensure complete diazotization.

The resulting diazonium salt solution should be used immediately.

Azo Coupling:

Dissolve one molar equivalent of benzene-1,3-diamine in a weakly acidic to neutral

aqueous solution.

Cool this solution to 0-5 °C.

Slowly add the cold diazonium salt solution to the benzene-1,3-diamine solution with

vigorous stirring. The pH of the reaction mixture should be maintained in the appropriate

range for coupling (typically weakly acidic to neutral for this type of coupling).

Continue stirring for 1-2 hours, allowing the coupling reaction to go to completion. A

colored precipitate of Acid Brown 5 will form.

Isolation and Purification:

The dye can be precipitated from the solution by the addition of sodium chloride ("salting

out").

Collect the crude dye by vacuum filtration and wash it with a saturated sodium chloride

solution to remove unreacted starting materials and byproducts.
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The crude dye can be further purified by recrystallization from a suitable solvent, such as

an ethanol-water mixture.

Dry the purified dye in a vacuum oven at a moderate temperature.

Analytical Characterization
The synthesized and purified Acid Brown 5 should be characterized using various analytical

techniques to confirm its identity and purity.

Logical Relationship for Analysis:

Spectroscopic Analysis Chromatographic Analysis

Purified Acid Brown 5 Sample

UV-Vis Spectroscopy
(for λmax and purity)

FT-IR Spectroscopy
(for functional groups)

NMR Spectroscopy
(for structural elucidation)

Thin Layer Chromatography (TLC)
(for reaction monitoring and purity)

High-Performance Liquid
Chromatography (HPLC)
(for quantitative purity)

Click to download full resolution via product page

Caption: A logical workflow for the analytical characterization of Acid Brown 5.

Experimental Protocols for Analysis:

UV-Visible Spectroscopy:

Prepare a dilute solution of Acid Brown 5 in deionized water.

Record the absorption spectrum from 200 to 800 nm using a double-beam UV-Vis

spectrophotometer.

Determine the wavelength of maximum absorbance (λmax). For brown dyes, a broad

absorption across the visible spectrum is expected.

Fourier-Transform Infrared (FT-IR) Spectroscopy:
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Prepare a KBr pellet of the solid dye or use an ATR-FT-IR spectrometer.

Record the spectrum in the range of 4000-400 cm⁻¹.

Identify characteristic peaks for functional groups such as N=N (azo), S=O (sulfonate), N-

H, and aromatic C-H and C=C stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve the dye in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra.

The spectra will be complex due to the large number of aromatic protons and carbons, but

can be used for structural confirmation.

High-Performance Liquid Chromatography (HPLC):

Develop a suitable reversed-phase HPLC method using a C18 column.

The mobile phase would typically be a gradient of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile or methanol).

Use a UV-Vis detector set at the λmax of the dye.

This method can be used to determine the purity of the synthesized dye.

Signaling Pathways
As Acid Brown 5 is a synthetic dye primarily used for coloring textiles and other materials,

there is no known or expected signaling pathway associated with it in the context of drug

development or biological systems. Its primary interactions are with the substrates it is intended

to color.

Conclusion
This technical guide has provided a detailed overview of the chemical structure, properties, and

synthesis of Acid Brown 5. While specific experimental data for some properties are not widely
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published, the provided general protocols for synthesis and analysis of similar azo dyes offer a

solid foundation for researchers and scientists working with this compound. The information

presented, including the structured data tables and workflow diagrams, is intended to be a

valuable resource for technical professionals.

To cite this document: BenchChem. [Acid Brown 5 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383783#acid-brown-5-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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